Cas no 27563-68-4 (Hexadecane,1-(methylthio)-)
Hexadecane,1-(methylthio)- structure
Product Name:Hexadecane,1-(methylthio)-
CAS No:27563-68-4
MF:C17H36S
MW:272.532744407654
CID:264640
PubChem ID:3015388
Update Time:2025-04-19
Hexadecane,1-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecane,1-(methylthio)-
- 1-methylsulfanylhexadecane
- 1-methylsulfanyl-hexadecane
- hexadecyl-methyl sulfide
- Hexadecyl-methyl-sulfid
- methyl n-hexadecyl sulfide
- Methylcetylsulfid
- methyl-hexadecyl-sulfide
- Sulfide,hexadecyl methyl
- Sulfide, hexadecyl methyl
- SCHEMBL200459
- DTXSID60181965
- FT-0735205
- Hexadecyl methyl sulfide
- 27563-68-4
-
- Inchi: 1S/C17H36S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-2/h3-17H2,1-2H3
- InChI Key: QMJVEYVUEYCZJY-UHFFFAOYSA-N
- SMILES: S(C)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 272.25400
- Monoisotopic Mass: 272.25377232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 15
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.8722 (estimate)
- Melting Point: 7.75°C (estimate)
- Boiling Point: 325.58°C (estimate)
- Refractive Index: 1.4621
- PSA: 25.30000
- LogP: 6.83070
Hexadecane,1-(methylthio)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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